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Compound of Interest

Compound Name: Estradiol benzoate-d3

Cat. No.: B12403245 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the solubility characteristics of Estradiol
Benzoate-d3 and detailed protocols for the preparation of stock solutions intended for research

and developmental applications. Estradiol Benzoate-d3, a deuterated form of Estradiol

Benzoate, is frequently utilized as an internal standard in quantitative analyses such as NMR,

GC-MS, or LC-MS.[1]

Physicochemical Properties
Estradiol Benzoate-d3 is the deuterium-labeled version of Estradiol Benzoate.[1][2] It is a

synthetic ester of estradiol, a primary female sex hormone.[3] The deuteration makes it a

valuable tool in pharmacokinetic and metabolic studies.[4]

Property Value Reference

Molecular Formula C25H25D3O3 [2]

Molecular Weight 379.51 g/mol [2]

Appearance White to off-white solid [1]

Purity ≥97% - 99.0% [1][5]

CAS Number 1192354-74-7 [2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12403245?utm_src=pdf-interest
https://www.benchchem.com/product/b12403245?utm_src=pdf-body
https://www.benchchem.com/product/b12403245?utm_src=pdf-body
https://www.benchchem.com/product/b12403245?utm_src=pdf-body
https://www.medchemexpress.com/estradiol-benzoate-d3.html
https://www.benchchem.com/product/b12403245?utm_src=pdf-body
https://www.medchemexpress.com/estradiol-benzoate-d3.html
https://isotope-science.alfa-chemistry.com/product/estradiol-benzoate-d3-cas-1192354-74-7-582440.html
https://go.drugbank.com/drugs/DB13953
https://file.medchemexpress.eu/batch_PDF/HY-B1192S/Estradiol-benzoate-d3-DataSheet-MedChemExpress.pdf
https://isotope-science.alfa-chemistry.com/product/estradiol-benzoate-d3-cas-1192354-74-7-582440.html
https://isotope-science.alfa-chemistry.com/product/estradiol-benzoate-d3-cas-1192354-74-7-582440.html
https://www.medchemexpress.com/estradiol-benzoate-d3.html
https://www.medchemexpress.com/estradiol-benzoate-d3.html
https://www.sigmaaldrich.com/HK/zh/search/estradiol-benzoate?focus=products&page=1&perpage=30&sort=relevance&term=estradiol%20benzoate&type=product
https://isotope-science.alfa-chemistry.com/product/estradiol-benzoate-d3-cas-1192354-74-7-582440.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12403245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solubility Data
The solubility of Estradiol Benzoate-d3 is crucial for the preparation of accurate and stable

stock solutions. While specific solubility data for the deuterated form is limited, the solubility of

the non-deuterated Estradiol Benzoate provides a strong reference point. The following table

summarizes available solubility data for both compounds.

Compound Solvent Solubility Notes

Estradiol Benzoate-d3 DMSO
100 mg/mL (263.50

mM)

Ultrasonic assistance

may be needed.[4]

Estradiol Benzoate-d3 Water 0.1 mg/mL (0.26 mM)
Ultrasonic assistance

may be needed.[4]

Estradiol Benzoate DMSO ~30 mg/mL -

Estradiol Benzoate
Dimethylformamide

(DMF)
~30 mg/mL -

Estradiol Benzoate Ethanol ~2 mg/mL -

Estradiol Benzoate Methanol Soluble

A stock solution of 40

mg in 20 mL has been

prepared.[6]

Estradiol Benzoate
Acetonitrile/Water

(70:30)
Soluble

Used as a mobile

phase in HPLC.[7]

Experimental Protocol: Preparation of a 10 mM
Estradiol Benzoate-d3 Stock Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution of Estradiol Benzoate-d3
in Dimethyl Sulfoxide (DMSO).

Materials:

Estradiol Benzoate-d3 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile, amber glass vial with a PTFE-lined cap

Analytical balance

Spatula

Vortex mixer

Ultrasonic bath (optional)

Calibrated micropipettes

Procedure:

Calculate the required mass of Estradiol Benzoate-d3:

Molecular Weight (MW) = 379.51 g/mol

Desired Concentration (C) = 10 mM = 0.01 mol/L

Desired Volume (V) = (e.g., 1 mL = 0.001 L)

Mass (m) = C x V x MW

m = 0.01 mol/L x 0.001 L x 379.51 g/mol = 0.0037951 g = 3.7951 mg

Weighing the Compound:

Tare the amber glass vial on the analytical balance.

Carefully weigh approximately 3.8 mg of Estradiol Benzoate-d3 into the vial. Record the

exact weight.

Dissolving the Compound:

Based on the actual weight, calculate the precise volume of DMSO needed to achieve a

10 mM concentration.

Volume (L) = Mass (g) / (Concentration (mol/L) x Molecular Weight ( g/mol ))
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Add the calculated volume of DMSO to the vial containing the Estradiol Benzoate-d3.

Tightly cap the vial.

Ensuring Complete Dissolution:

Vortex the solution for 1-2 minutes.

Visually inspect the solution for any undissolved particles.

If particles remain, sonicate the vial in an ultrasonic bath for 5-10 minutes, or until the

solution is clear.[4]

Labeling and Storage:

Clearly label the vial with the compound name ("Estradiol Benzoate-d3"), concentration

(10 mM in DMSO), preparation date, and your initials.

For long-term storage, it is recommended to aliquot the stock solution into smaller, single-

use vials to avoid repeated freeze-thaw cycles.[1]

Store the stock solution at -20°C or -80°C.[1][8]

Storage and Stability
Proper storage is critical to maintain the integrity of the Estradiol Benzoate-d3 stock solution.

Storage Temperature: For long-term stability, store stock solutions at -80°C (stable for up to 6

months) or -20°C (stable for up to 1 month).[1] Some sources suggest stability for up to 2

years at -80°C and 1 year at -20°C for the non-deuterated form.[8]

Light Sensitivity: Protect the solution from light by using amber vials or by wrapping clear

vials in aluminum foil.

Freeze-Thaw Cycles: Avoid multiple freeze-thaw cycles as this can lead to degradation of the

compound. Aliquoting into single-use volumes is highly recommended.[1]
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Solvent Choice: While DMSO is a common solvent for creating highly concentrated stock

solutions, for biological experiments, it is crucial to ensure the final concentration of DMSO is

not toxic to the cells. Ethanol is another option for storage, and solutions in ethanol at -20°C

are reported to be stable.

Experimental Workflow Diagram
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Estradiol Benzoate-d3 Stock Solution Preparation Workflow

Preparation

Storage
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Caption: Workflow for preparing Estradiol Benzoate-d3 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]

3. go.drugbank.com [go.drugbank.com]

4. file.medchemexpress.eu [file.medchemexpress.eu]

5. Estradiol benzoate | Sigma-Aldrich [sigmaaldrich.com]

6. cdc.gov [cdc.gov]

7. researchgate.net [researchgate.net]

8. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Technical Guide: Solubility and Preparation of Estradiol
Benzoate-d3 Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12403245#solubility-and-preparation-of-estradiol-
benzoate-d3-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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